S-(3-chloro-2-propenyl)cysteine
S-(3-chloro-2-propenyl)cysteine
Brand Name:
Vulcanchem
CAS No.:
138876-21-8
VCID:
VC0238698
InChI:
InChI=1S/C6H10ClNO2S/c7-2-1-3-11-4-5(8)6(9)10/h1-2,5H,3-4,8H2,(H,9,10)/b2-1-/t5-/m0/s1
SMILES:
C(C=CCl)SCC(C(=O)O)N
Molecular Formula:
C10H12ClNO2
Molecular Weight:
195.67 g/mol
S-(3-chloro-2-propenyl)cysteine
CAS No.: 138876-21-8
Main Products
VCID: VC0238698
Molecular Formula: C10H12ClNO2
Molecular Weight: 195.67 g/mol
| CAS No. | 138876-21-8 |
|---|---|
| Product Name | S-(3-chloro-2-propenyl)cysteine |
| Molecular Formula | C10H12ClNO2 |
| Molecular Weight | 195.67 g/mol |
| IUPAC Name | (2R)-2-amino-3-[(Z)-3-chloroprop-2-enyl]sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C6H10ClNO2S/c7-2-1-3-11-4-5(8)6(9)10/h1-2,5H,3-4,8H2,(H,9,10)/b2-1-/t5-/m0/s1 |
| Standard InChIKey | RUBNRLJEHIJVHG-ZONQLWFESA-N |
| Isomeric SMILES | C(/C=C\Cl)SC[C@@H](C(=O)O)N |
| SMILES | C(C=CCl)SCC(C(=O)O)N |
| Canonical SMILES | C(C=CCl)SCC(C(=O)O)N |
| Synonyms | S-(3-chloro-2-propenyl)cysteine |
| PubChem Compound | 6438717 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume